Cas no 29199-11-9 (Benzaldehyde,2-mercapto-)

Benzaldehyde,2-mercapto- (CAS 1008-73-9) is a sulfur-containing aromatic aldehyde characterized by the presence of a thiol (-SH) group adjacent to the formyl (-CHO) functionality. This dual functional group arrangement imparts unique reactivity, making it a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and metal-chelating agents. Its thiol group enables participation in nucleophilic substitution and metal coordination, while the aldehyde moiety facilitates condensation reactions. The compound is of interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Proper handling is required due to the thiol group’s sensitivity to oxidation. Storage under inert atmosphere is recommended to maintain stability.
Benzaldehyde,2-mercapto- structure
Benzaldehyde,2-mercapto- structure
Product Name:Benzaldehyde,2-mercapto-
CAS No:29199-11-9
MF:C7H6OS
MW:138.186940670013
CID:240286
PubChem ID:4254180
Update Time:2025-10-18

Benzaldehyde,2-mercapto- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,2-mercapto-
    • 2-sulfanylbenzaldehyde
    • 2-Formylthiophenol
    • 2-Mercaptobenzaldehyde
    • 2-Thiosalicylaldehyde
    • Benzaldehyde,o-mercapto- (7CI,8CI)
    • Thiosalicylaldehyde
    • SCHEMBL615466
    • A937432
    • DTXSID80401273
    • AM806659
    • AKOS016025506
    • BS-52577
    • 29199-11-9
    • Benzaldehyde, 2-mercapto-
    • EN300-673697
    • Inchi： 1S/C7H6OS/c8-5-6-3-1-2-4-7(6)9/h1-5,9H
    • InChI Key： KSDMMCFWQWBVBW-UHFFFAOYSA-N
    • SMILES： SC1C=CC=CC=1C=O

Computed Properties

  • Exact Mass: 138.01398
  • Monoisotopic Mass: 138.014
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 18.1A^2

Experimental Properties

  • Density: 1.215±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 248.5±23.0 ºC (760 Torr),
  • Flash Point: 104.1±22.6 ºC,
  • Solubility: Very slightly soluble (0.69 g/l) (25 º C),
  • PSA: 17.07

Benzaldehyde,2-mercapto- Pricemore >>

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Benzaldehyde,2-mercapto- Suppliers

Amadis Chemical Company Limited
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(CAS:29199-11-9)Benzaldehyde,2-mercapto-
Order Number:A937432
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:23
Price ($):383.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:29199-11-9)Benzaldehyde,2-mercapto-
A937432
Purity:99%
Quantity:1g
Price ($):383.0
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